Cas no 626216-48-6 (3-(dimethylamino)propyl(4-fluorophenyl)methylamine)

• Product Name: 3-(dimethylamino)propyl(4-fluorophenyl)methylamine
• CAS No: 626216-48-6
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 3079343
• PubChem ID: 3154227
• Update Time: 2025-06-13

3-(dimethylamino)propyl(4-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N'-(4-Fluoro-benzyl)-N,N-dimethyl-propane-1,3-diamine
• 3-(dimethylamino)propyl(4-fluorophenyl)methylamine
• [3-(dimethylamino)propyl][(4-fluorophenyl)methyl]amine
• SR-01000325633-1
• 626216-48-6
• BAB21648
• BBL002388
• STK519545
• CS-0300326
• N'-(4-fluorobenzyl)-N,N-dimethylpropane-1,3-diamine
• N1-(4-Fluorobenzyl)-N3,N3-dimethylpropane-1,3-diamine
• AKOS000244080
• SB79442
• N-[(4-fluorophenyl)methyl]-N',N'-dimethylpropane-1,3-diamine
• SCHEMBL25570588
• EN300-168566
• SR-01000325633

• MDL： MFCD03856651
• Inchi： 1S/C12H19FN2/c1-15(2)9-3-8-14-10-11-4-6-12(13)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key： ZWWMYTHOWTVQTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCCN(C)C

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(dimethylamino)propyl(4-fluorophenyl)methylamine

Research Brief on 3-(Dimethylamino)propyl(4-fluorophenyl)methylamine (CAS: 626216-48-6) in Chemical Biology and Pharmaceutical Applications

3-(Dimethylamino)propyl(4-fluorophenyl)methylamine (CAS: 626216-48-6) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This secondary amine derivative, featuring a fluorophenyl group and a dimethylaminopropyl side chain, exhibits versatile reactivity and potential bioactivity. Recent studies have explored its applications as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of novel sigma-1 receptor ligands. The research team utilized 626216-48-6 as a building block to develop a series of compounds showing promising affinity (Ki values ranging from 15-80 nM) for sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The fluorophenyl moiety was found to significantly enhance blood-brain barrier penetration compared to non-fluorinated analogs.

In pharmaceutical formulation research, 3-(dimethylamino)propyl(4-fluorophenyl)methylamine has shown interesting properties as a potential prodrug modifier. A recent patent application (WO2023051234) describes its use in improving the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). The compound's amphiphilic nature, combining both lipophilic (fluorophenyl) and hydrophilic (dimethylamino) characteristics, makes it particularly suitable for this application.

Metabolic studies published in Drug Metabolism and Disposition (2023) have revealed that 626216-48-6 undergoes extensive hepatic metabolism, primarily via N-demethylation and aromatic hydroxylation pathways. These findings are particularly relevant for drug development, as they suggest the need for structural modifications to improve metabolic stability in potential therapeutic applications. The fluorophenyl group was shown to significantly alter the compound's metabolic profile compared to its non-fluorinated counterpart.

Recent advances in synthetic methodology have improved access to this compound. A 2024 publication in Organic Process Research & Development describes a scalable, three-step synthesis from 4-fluorobenzyl chloride with an overall yield of 68%. The new route addresses previous challenges in controlling the selectivity of the N-alkylation step, which had limited large-scale production. This development is particularly significant given the growing interest in this compound as a pharmaceutical intermediate.

In conclusion, 3-(dimethylamino)propyl(4-fluorophenyl)methylamine (626216-48-6) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features continue to inspire novel research directions, particularly in CNS drug discovery and formulation science. Ongoing studies are exploring its potential as a scaffold for developing new classes of enzyme inhibitors and receptor modulators, suggesting that this compound will remain an important focus of chemical biology research in the coming years.